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Compound of Interest

Compound Name: 1-Adamantanol

Cat. No.: B105290

The safe and compliant disposal of 1-Adamantanol is a critical aspect of laboratory safety and
environmental responsibility. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals to manage 1-Adamantanol
waste, ensuring adherence to safety protocols and regulatory requirements.

Immediate Safety and Hazard Considerations

1-Adamantanol is a crystalline powder that is classified as a hazardous chemical.[1] It is
known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1][2]
For transportation purposes, it is categorized as a corrosive, acidic, organic solid.[3] Due to
these hazards, all handling and disposal procedures must be conducted with appropriate
personal protective equipment (PPE), including safety glasses with side-shields, chemical-
resistant gloves, and a lab coat.[3] All operations should be performed in a well-ventilated area
to avoid the formation and inhalation of dust.

Summary of Key Data for 1-Adamantanol

The following table summarizes essential quantitative data for 1-Adamantanol, pertinent to its
handling and transportation for disposal.
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Property Value Source
Chemical Formula C10H160
Molecular Weight 152.23 g/mol
Appearance White to off-white crystalline
powder
Melting Point > 240 °C /464 °F
Boiling Point 280 °C (lit.)
UN Number UN3261

Transport Hazard Class

8 (Corrosive)

Packing Group

Proper Shipping Name

CORROSIVE SOLID, ACIDIC,
ORGANIC, N.O.S.

Step-by-Step Disposal Protocol

The recommended disposal method for 1-Adamantanol is through a licensed chemical

destruction facility, typically involving controlled incineration with flue gas scrubbing. It is

imperative not to dispose of this chemical via standard trash or sewer systems.

Phase 1: Waste Segregation and Collection

Designate a Waste Container: Use a dedicated, chemically compatible container for 1-

Adamantanol waste. The container must be in good condition, free from leaks, and have a

secure, leak-proof screw-on cap.

Segregate Waste: All materials contaminated with 1-Adamantanol must be treated as

hazardous waste. This includes:

o Unused or expired 1-Adamantanol solid.

o Contaminated personal protective equipment (gloves, etc.).
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o Lab supplies such as weighing paper, pipette tips, and absorbent materials used for
cleaning spills.

o Do not mix 1-Adamantanol waste with other chemical waste streams unless their
compatibility is confirmed.

o Label the Container: As soon as waste is added, label the container clearly with a hazardous
waste tag. The label must include:

The words "Hazardous Waste".

[¢]

The full chemical name: "1-Adamantanol”. Do not use abbreviations or formulas.

[e]

The date when waste was first added.

[e]

o

The location of origin (e.g., lab and room number).

[¢]

The name and contact information of the principal investigator.

Phase 2: Storage in the Laboratory

e Secure Storage: Keep the sealed hazardous waste container in a designated, cool, dry, and
well-ventilated satellite accumulation area within the laboratory.

e Secondary Containment: Place the primary waste container inside a secondary container,
such as a chemical-resistant tray or bin, to contain any potential leaks.

o Container Management: Keep the waste container securely closed at all times, except when
adding waste.

Phase 3: Arranging for Final Disposal

o Contact EHS: Follow your institution's specific procedures by contacting the Environmental
Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

¢ Provide Documentation: Submit a completed hazardous waste information form to your EHS
office, accurately listing the contents and quantities of the waste container.
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» Disposal of Empty Containers: A container that previously held 1-Adamantanol must be
triple-rinsed with a suitable solvent before it can be disposed of as non-hazardous trash. The
solvent rinsate must be collected and disposed of as hazardous waste. After rinsing, deface

or remove the original label before discarding the container.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-

Adamantanol waste.
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1-Adamantanol Disposal Workflow
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Caption: Decision workflow for the safe disposal of 1-Adamantanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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